Cas no 1695629-77-6 (1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol)

• Product Name: 1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol
• CAS No: 1695629-77-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 4612908
• Update Time: 2025-11-02

1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol

• Inchi： 1S/C7H13N3O/c1-5-3-7(8)9-10(5)4-6(2)11/h3,6,11H,4H2,1-2H3,(H2,8,9)
• InChI Key： UOYAIAGHYCZFFB-UHFFFAOYSA-N
• SMILES： C(N1C(C)=CC(N)=N1)C(O)C

Additional information on 1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol

Research Update on 1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol (CAS: 1695629-77-6): Recent Advances and Applications

1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol (CAS: 1695629-77-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate or active pharmacophore in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

Recent literature highlights the versatility of 1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol in the design of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for developing selective kinase inhibitors, particularly in the context of cancer therapy. The study reported that modifications to the pyrazole ring and the propan-2-ol side chain could significantly enhance binding affinity and selectivity for specific kinase targets, such as EGFR and BRAF mutants.

In addition to its role in oncology, this compound has also been investigated for its potential in treating infectious diseases. A recent preprint article on bioRxiv (2024) described the synthesis of a series of derivatives based on 1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol, which exhibited promising antimicrobial activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key virulence factors.

From a chemical perspective, the stability and reactivity of 1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol have been the subject of several computational and experimental studies. Density functional theory (DFT) calculations, as reported in a 2023 issue of Organic & Biomolecular Chemistry, provided insights into the compound's conformational preferences and electronic properties, which are critical for its interactions with biological targets. These findings have informed the rational design of more potent and metabolically stable analogs.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this scaffold. A recent review in Expert Opinion on Drug Discovery (2024) emphasized the need for further in vivo studies to assess the compound's bioavailability, toxicity, and potential off-target effects. Nevertheless, the growing body of research underscores the potential of 1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol as a valuable tool in medicinal chemistry and drug development.

In conclusion, 1-(3-amino-5-methyl-1H-pyrazol-1-yl)propan-2-ol (CAS: 1695629-77-6) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in precision medicine and targeted therapy. Future studies should focus on addressing the current limitations and translating these findings into clinically viable treatments.